4-[(2-Hydroxycyclopentyl)amino]phenol

• IUPAC Name: 4-[(2-hydroxycyclopentyl)amino]phenol
• InChI: InChI=1S/C11H15NO2/c13-9-6-4-8(5-7-9)12-10-2-1-3-11(10)14/h4-7,10-14H,1-3H2
• InChI Key: ZWGCIAKPLJFGJF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)O)NC2=CC=C(C=C2)O
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol

Description

4-[(2-Hydroxycyclopentyl)amino]phenol, also known as AHAP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. AHAP belongs to the class of cyclopentane derivatives and has a molecular formula of C11H15NO2. In

Mechanism of Action

The mechanism of action of 4-[(2-Hydroxycyclopentyl)amino]phenol is not yet fully understood. However, studies have suggested that it may work by reducing oxidative stress and inflammation in the brain. 4-[(2-Hydroxycyclopentyl)amino]phenol has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in the growth and survival of neurons.
Biochemical and Physiological Effects:
Studies have shown that 4-[(2-Hydroxycyclopentyl)amino]phenol has several biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in the brain, increase the levels of BDNF, and protect neurons from damage. 4-[(2-Hydroxycyclopentyl)amino]phenol has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(2-Hydroxycyclopentyl)amino]phenol is its relatively simple synthesis method. It can be synthesized using commonly available reagents and equipment, making it accessible to a wide range of researchers. However, one of the limitations of 4-[(2-Hydroxycyclopentyl)amino]phenol is that its mechanism of action is not yet fully understood, which makes it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for research on 4-[(2-Hydroxycyclopentyl)amino]phenol. One area of interest is its potential use as a treatment for neurodegenerative diseases such as Parkinson's and Alzheimer's. Further studies are needed to fully understand its mechanism of action and to determine its efficacy in treating these diseases. Another area of interest is its potential use as a cognitive enhancer. Studies have shown that 4-[(2-Hydroxycyclopentyl)amino]phenol can improve cognitive function and memory in animal models, and further research is needed to determine its potential as a cognitive enhancer in humans.

Synthesis Methods

4-[(2-Hydroxycyclopentyl)amino]phenol can be synthesized using a multi-step process that involves the reaction of 2-cyclopentenone with hydroxylamine, followed by reduction and cyclization. The final product is obtained through the reaction of the resulting intermediate with 4-nitrophenol. The synthesis of 4-[(2-Hydroxycyclopentyl)amino]phenol is relatively straightforward and can be achieved using commonly available reagents.

Scientific Research Applications

4-[(2-Hydroxycyclopentyl)amino]phenol has been the subject of several scientific studies due to its potential therapeutic applications. One of the most promising areas of research is its use as a neuroprotective agent. Studies have shown that 4-[(2-Hydroxycyclopentyl)amino]phenol can protect neurons from oxidative stress and reduce inflammation in the brain, making it a potential treatment for neurodegenerative diseases such as Parkinson's and Alzheimer's.